Cas no 1804909-69-0 (2-Bromo-4,5-difluorobenzodifluoride)

• Product Name: 2-Bromo-4,5-difluorobenzodifluoride
• CAS No: 1804909-69-0
• MF: C₇H₃BrF₄
• MW: 242.996335268021
• CID: 4706488
• Update Time: 2025-08-04

2-Bromo-4,5-difluorobenzodifluoride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4,5-difluorobenzodifluoride

• Inchi： 1S/C7H3BrF4/c8-4-2-6(10)5(9)1-3(4)7(11)12/h1-2,7H
• InChI Key： LRGKABKXHJDBJW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C(F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Topological Polar Surface Area: 0

Additional information on 2-Bromo-4,5-difluorobenzodifluoride

Recent Advances in the Application of 2-Bromo-4,5-difluorobenzodifluoride (CAS: 1804909-69-0) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-4,5-difluorobenzodifluoride (CAS: 1804909-69-0) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules and pharmaceutical agents. This briefing highlights the latest research developments surrounding this fluorinated aromatic compound, with a focus on its applications in drug discovery, chemical biology, and materials science.

Recent studies have demonstrated the unique reactivity profile of 2-Bromo-4,5-difluorobenzodifluoride, particularly in palladium-catalyzed cross-coupling reactions. A 2023 publication in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00562) reported its successful application in the synthesis of fluorinated kinase inhibitors, where the compound served as a crucial building block for introducing difluorobenzyl motifs. The electron-withdrawing nature of the fluorine atoms was found to significantly influence both the compound's reactivity and the pharmacological properties of resulting drug candidates.

In materials science, researchers at MIT (Nature Materials, 2023, 22, 456-463) have utilized 2-Bromo-4,5-difluorobenzodifluoride as a precursor for developing novel fluorinated organic semiconductors. The compound's ability to undergo selective functionalization at the bromine position while maintaining the integrity of the difluoromethylene groups has enabled precise control over material properties, including band gap engineering and charge transport characteristics.

From a synthetic chemistry perspective, a recent breakthrough published in Angewandte Chemie (2023, e202303415) demonstrated an innovative photoredox-catalyzed arylation protocol using 2-Bromo-4,5-difluorobenzodifluoride. This method allows for mild C-C bond formation under visible light irradiation, significantly expanding the toolbox for late-stage functionalization of complex molecules in pharmaceutical research.

The compound's potential in PET (positron emission tomography) tracer development has also been explored. A 2023 study in the Journal of Nuclear Medicine (64(5):789-795) reported the synthesis of fluorine-18 labeled analogs using 2-Bromo-4,5-difluorobenzodifluoride as the starting material, highlighting its utility in radiopharmaceutical applications.

Ongoing research continues to uncover new applications for this versatile building block. Current investigations focus on its use in PROTAC (proteolysis targeting chimera) development, where the difluorobenzyl moiety has shown promise in enhancing cell permeability and target engagement. Preliminary results from these studies suggest that 2-Bromo-4,5-difluorobenzodifluoride may play an increasingly important role in next-generation targeted protein degradation therapeutics.

As the pharmaceutical industry continues to embrace fluorinated compounds for their improved metabolic stability and membrane permeability, 2-Bromo-4,5-difluorobenzodifluoride (CAS: 1804909-69-0) is poised to remain a valuable synthetic intermediate. Future research directions likely include exploration of its applications in covalent inhibitor design and as a scaffold for fragment-based drug discovery.